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Compound of Interest

Compound Name: 7-hydroxy-PIPAT maleate

CAS No.: 200722-46-9

Cat. No.: B1662934 Get Quote

Introduction & Pharmacological Profile
7-Hydroxy-PIPAT maleate (7-OH-PIPAT) is a high-affinity, selective agonist of the Dopamine

D3 Receptor (D3R).[1] Unlike the D2 receptor (D2R), which is abundant in the dorsal striatum

and controls gross motor function, the D3R is preferentially localized in the limbic system

(Nucleus Accumbens, Islands of Calleja). This distinct distribution makes 7-OH-PIPAT a critical

tool for investigating the interface between motor control, motivation, and emotional processing

without the confounding cataleptic effects associated with D2 ligands.

Mechanistic Summary:

Primary Target: Dopamine D3 Receptor (Agonist).[2][3]

Affinity (

): ~0.99 nM (High affinity).[2][4][5]

Selectivity: >100-fold selective for D3 over D2 in optimal conditions, though high doses may

engage D2 receptors.

Downstream Signaling:

-coupled inhibition of Adenylyl Cyclase (AC); modulation of MAPK/ERK pathways (implicated
in neuroprotection).
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Key Applications:

Schizophrenia Research: Modeling negative symptoms and cognitive deficits.

Addiction Biology: Investigating craving, relapse, and drug-seeking behavior (D3Rs are

upregulated in cocaine abusers).

Neuroprotection: Promoting cell survival in models of oxidative stress (e.g., Parkinson’s

disease models).

Preparation & Handling
Chemical Properties:

Molecular Weight: 487.33 g/mol (Maleate salt).[6] Note: Free base MW is ~371.26 g/mol .

Appearance: White to off-white solid.

Storage: -20°C, desiccated, protected from light.

Solubility & Vehicle Formulation: The maleate salt form confers improved water solubility

compared to the free base.

Preferred Vehicle: 0.9% Sterile Saline (NaCl).

Preparation Protocol:

Weigh the required amount of 7-OH-PIPAT maleate.

Dissolve in 0.9% saline to achieve a stock concentration (e.g., 1 mg/mL).

If dissolution is slow, mild warming (37°C) or sonication (1-2 mins) is permissible.

Critical: Prepare fresh daily. Dopaminergic catechols are prone to oxidation (turning

pink/brown). Protect from light during the experiment.

Dose Calculation: Doses in literature often refer to the salt form, but precision requires

normalization.
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Conversion: 1.31 mg of 7-OH-PIPAT Maleate

1.0 mg of Free Base.

Recommendation: Report doses explicitly as "mg/kg (salt)" or "mg/kg (base)" to ensure

reproducibility.

Experimental Protocols
Protocol A: D3-Mediated Yawning Behavior
Yawning is a robust, quantifiable behavioral proxy for D3 receptor activation in rats. It follows

an inverted U-shaped dose-response curve.

Subject: Male Sprague-Dawley or Wistar rats (250–300 g).

Dose Range:

Low (D3 selective): 0.01 – 0.1 mg/kg (SC/IP).

High (Loss of selectivity): > 1.0 mg/kg.

Workflow:

Acclimatization: Place rats in individual transparent observation cages (30 x 30 x 30 cm) for

30 minutes prior to testing to reduce novelty-induced stress.

Administration: Inject 7-OH-PIPAT maleate (SC) or Vehicle.

Observation: Immediately begin recording behavior for 60 minutes.

Scoring Criteria: A "yawn" is defined as a prolonged, wide opening of the mouth followed by

a rapid closure.

Validation: Pre-treatment with a selective D3 antagonist (e.g., SB-277011-A, 10 mg/kg)

should abolish the effect.

Data Interpretation:

Peak Effect: Typically observed at 0.1 mg/kg.
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Decline: At doses >1.0 mg/kg, yawning decreases, likely due to competing D2 receptor

activation or competing motor stereotypies.

Protocol B: Biphasic Locomotor Activity
D3 agonists often produce a biphasic effect on locomotion: initial hypolocomotion (presynaptic

autoreceptor activation) followed by restitution or hyperlocomotion.

Subject: Mice (C57BL/6) or Rats.

Workflow:

Habituation: Place animal in the Open Field arena (40 x 40 cm) for 30–60 minutes before

injection to establish a baseline and reduce exploratory rearing.

Injection: Administer 7-OH-PIPAT (0.01 – 10 mg/kg, SC).

Recording: Track distance traveled (cm) and velocity (cm/s) in 5-minute bins for 90 minutes.

Expected Results:

0.01 – 0.1 mg/kg: Significant hypolocomotion (reduction in activity) immediately post-

injection, lasting 30-60 mins.

> 1.0 mg/kg: Activity may return to baseline or show slight hyperactivity, often accompanied

by stereotypy (sniffing).

Mechanism of Action Visualization
The following diagram illustrates the D3 receptor signaling pathway activated by 7-OH-PIPAT.
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Caption: Signal transduction pathway of 7-OH-PIPAT. Note the dual outcome: behavioral

modulation via cAMP inhibition and neuroprotection via MAPK activation.

Summary of Key Data Points
Parameter Value / Description Notes

Target Dopamine D3 Receptor Agonist

Binding Affinity (

)
0.99 nM Highly potent

Effective Dose (Yawning) 0.01 - 0.1 mg/kg (SC) Inverted U-shaped curve

Effective Dose (Locomotor) 0.01 - 10.0 mg/kg (SC) Biphasic: Hypo- at low doses

Vehicle 0.9% Saline
Prepare fresh; protect from

light

Pretreatment Time 0 - 15 mins Rapid onset of action

Troubleshooting & Controls
Issue: No Yawning Observed.

Cause: Stress inhibits yawning. Ensure animals are habituated to the observation box for

at least 30 mins.

Cause: Dose too high (>1 mg/kg). D2 activation masks D3 effects.

Issue: Inconsistent Locomotor Data.

Cause: Baseline activity too high. Ensure adequate habituation (60 mins) so the sedative

effect is visible against a resting baseline.

Control Experiments:

Antagonist Blockade: Use SB-277011-A (selective D3 antagonist) to confirm effects are

D3-mediated.
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D2 Agonist Comparison: Run a parallel group with Quinpirole (mixed D2/D3) to

differentiate specific D3 phenotypes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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